Cas no 2137575-64-3 (2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione)

• Product Name: 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione
• CAS No: 2137575-64-3
• MF: C₈H₉F₂N₃OS
• MW: 233.23836684227
• CID: 5777123
• PubChem ID: 165468326
• Update Time: 2025-07-16

2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione Chemical and Physical Properties

Names and Identifiers

• EN300-803968
• 2137575-64-3
• 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione

• Inchi： 1S/C8H9F2N3OS/c1-4-7-5(14-8(15)11-4)2-13(12-7)3-6(9)10/h2,4,6H,3H2,1H3,(H,11,15)
• InChI Key： DAHVLFVOGSYQDV-UHFFFAOYSA-N
• SMILES： S=C1NC(C)C2C(=CN(CC(F)F)N=2)O1

Computed Properties

• Exact Mass: 233.04343942g/mol
• Monoisotopic Mass: 233.04343942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione

Comprehensive Analysis of 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione (CAS No. 2137575-64-3)

The compound 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione (CAS No. 2137575-64-3) is a heterocyclic organic molecule with a unique structural framework. Its pyrazolo[3,4-e][1,3]oxazine core, combined with a difluoroethyl substituent and a thione functional group, makes it a subject of significant interest in pharmaceutical and agrochemical research. Researchers are increasingly exploring its potential applications due to its distinctive chemical properties and reactivity.

In recent years, the demand for fluorinated heterocycles has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione contributes to its lipophilicity and binding affinity, making it a promising candidate for drug discovery. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, as evidenced by frequent searches for "fluorinated drug candidates" and "heterocyclic compounds in drug design."

The thione moiety in this compound is another critical feature, as it can participate in hydrogen bonding and metal coordination. This property is particularly relevant in the context of enzyme inhibition and catalysis, topics frequently queried in scientific databases. The compound's potential as a biological probe or therapeutic agent is further underscored by its structural similarity to other bioactive pyrazolo-oxazine derivatives, which have shown activity in various pharmacological assays.

Synthetic routes to 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione often involve multi-step reactions, including cyclization and fluorination steps. These methods are of interest to chemists searching for "efficient synthesis of fluorinated heterocycles" or "green chemistry approaches to complex molecules." The compound's stability under various conditions also makes it a viable candidate for scale-up production, a key consideration for industrial applications.

Beyond pharmaceuticals, 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione has potential applications in material science. Its rigid heterocyclic framework and fluorine atoms could contribute to the development of advanced polymers or electronic materials, topics gaining traction in academic and industrial research. This versatility addresses common search queries like "fluorinated materials for electronics" and "heterocycles in functional materials."

In summary, 2-(2,2-difluoroethyl)-7-methyl-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazine-5-thione (CAS No. 2137575-64-3) represents a compelling case study in the intersection of fluorine chemistry, heterocyclic synthesis, and applied research. Its multifaceted properties and broad applicability make it a valuable subject for ongoing scientific exploration, resonating with current trends in drug discovery, material innovation, and sustainable chemistry.